Cas no 27645-20-1 (Benzene, 2-(3-bromopropyl)-1,4-dimethyl-)

• Product Name: Benzene, 2-(3-bromopropyl)-1,4-dimethyl-
• CAS No: 27645-20-1
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• CID: 4789354
• PubChem ID: 19688467
• Update Time: 2025-11-01

Benzene, 2-(3-bromopropyl)-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(3-bromopropyl)-1,4-dimethyl-
• 2,5-Dimethyl(3-bromopropyl)benzene
• 1-(3-bromopropyl)-2,5-dimethylbenzene
• 2-(3-bromopropyl)-1,4-dimethylbenzene

• Inchi： 1S/C11H15Br/c1-9-5-6-10(2)11(8-9)4-3-7-12/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： USQNUEWWUCTPPK-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 226.03571g/mol
• Monoisotopic Mass: 226.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on Benzene, 2-(3-bromopropyl)-1,4-dimethyl-

Benzene, 2-(3-bromopropyl)-1,4-dimethyl- (CAS No. 27645-20-1): Properties, Applications, and Market Insights

Benzene, 2-(3-bromopropyl)-1,4-dimethyl- (CAS No. 27645-20-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This brominated aromatic derivative is characterized by the presence of a 3-bromopropyl group and two methyl substituents on the benzene ring, making it a valuable intermediate in various synthetic processes. The compound's molecular formula is C₁₁H₁₅Br, and it typically appears as a colorless to pale yellow liquid under standard conditions.

One of the most notable features of 2-(3-bromopropyl)-1,4-dimethylbenzene is its role as a building block in organic synthesis. Researchers and manufacturers frequently utilize this compound to create more complex molecules, particularly in the pharmaceutical and agrochemical industries. The presence of the bromopropyl moiety allows for further functionalization through various coupling reactions, including Suzuki-Miyaura and Heck reactions, which are currently trending topics in synthetic chemistry discussions.

In recent years, there has been growing interest in 1,4-dimethyl-2-(3-bromopropyl)benzene due to its potential applications in material science. The compound's aromatic core combined with its alkyl and halogen substituents makes it an interesting candidate for the development of advanced polymers and liquid crystals. This aligns with current market trends focusing on sustainable materials and smart coatings, which are among the most searched topics in chemical innovation forums.

The synthesis of Benzene, 2-(3-bromopropyl)-1,4-dimethyl- typically involves the bromination of corresponding propyl derivatives or through Friedel-Crafts alkylation reactions. These processes have been optimized to achieve high yields and purity, meeting the stringent requirements of industrial applications. Quality control measures for this compound often include GC-MS analysis and NMR spectroscopy, ensuring batch-to-batch consistency that modern manufacturers demand.

From a commercial perspective, the global market for 2-(3-bromopropyl)-1,4-dimethylbenzene has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Market analysts note increased demand from research institutions and contract manufacturing organizations (CMOs), reflecting broader trends in chemical outsourcing and collaborative R&D models. The compound's CAS registry number (27645-20-1) serves as a crucial identifier in these commercial transactions and regulatory documentation.

Environmental and safety considerations for handling 1,4-dimethyl-2-(3-bromopropyl)benzene follow standard laboratory protocols for brominated compounds. Proper storage conditions typically recommend protection from light and moisture, with temperature-controlled environments to maintain stability. These handling guidelines align with current industry best practices and ESG (Environmental, Social, and Governance) principles that are increasingly important to chemical purchasers and end-users.

Innovative applications of Benzene, 2-(3-bromopropyl)-1,4-dimethyl- continue to emerge in scientific literature. Recent studies have explored its use in catalytic systems and as a precursor for fluorescent markers, tapping into the growing interest in diagnostic tools and imaging agents. These developments respond to frequently searched topics in chemical research databases, particularly regarding functional materials and biomedical applications.

The analytical characterization of 27645-20-1 remains an active area of methodology development. Advanced techniques such as high-resolution mass spectrometry and two-dimensional NMR have been employed to study its structural properties and purity profile. These analytical approaches address common questions from quality control professionals about compound verification and impurity profiling.

Looking forward, the derivatives of 2-(3-bromopropyl)-1,4-dimethylbenzene show promise in various high-tech applications. Research initiatives are investigating its potential in organic electronics and energy storage systems, areas that consistently rank among top searches in materials science communities. The compound's modular structure allows for tailored modifications to meet specific performance requirements in these cutting-edge applications.

In conclusion, Benzene, 2-(3-bromopropyl)-1,4-dimethyl- (CAS No. 27645-20-1) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of aromatic and aliphatic bromine functionality continues to inspire innovative uses, particularly in alignment with current research trends and industrial needs. As synthetic methodologies advance and application areas expand, this compound is poised to maintain its relevance in the evolving landscape of specialty chemicals.